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Compound of Interest

Compound Name: 5-Hexynoic acid

Cat. No.: B1207188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 5-
Hexynoic acid (CAS: 53293-00-8), with a particular focus on its boiling point. 5-Hexynoic acid
is a valuable building block in organic synthesis, recognized for its terminal alkyne and

carboxylic acid functional groups.[1] These features make it a versatile reagent in the

development of complex molecules, including pharmaceuticals and specialty polymers.[1][2] A

thorough understanding of its physical properties is essential for its effective handling,

application in chemical reactions, and process scale-up.

Quantitative Physical Properties
The physical characteristics of 5-Hexynoic acid have been determined through various

analytical methods. The data presented below is compiled from publicly available literature and

supplier specifications.

Table 1: Summary of Physical and Chemical Properties of 5-Hexynoic Acid
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Property Value Source(s)

Boiling Point
224-225 °C (at atmospheric

pressure)
[3][4][5]

105 °C (at 15 mmHg) [4]

93-94 °C (at 1 mmHg)

Density 1.016 g/mL (at 25 °C) [3][4][5][6]

Refractive Index n20/D 1.449 [3][4][5]

Molecular Formula C₆H₈O₂ [2][7][8]

Molecular Weight 112.13 g/mol [2][4][7]

Appearance Colorless to light yellow liquid [2][3]

Solubility Miscible with water [1][3][9]

Flash Point 110 °C (230 °F) - closed cup

Experimental Protocol: Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid.[10] For a pure substance, this is a characteristic physical

constant. The following outlines a general experimental methodology for determining the boiling

point of a liquid compound like 5-Hexynoic acid at atmospheric pressure.

Objective: To determine the boiling point of a liquid sample by measuring the temperature at

which the liquid and vapor phases are in equilibrium.

Materials:

Small test tube or reaction vial

Heating apparatus (e.g., hot plate with a water or oil bath)

Calibrated thermometer or temperature probe

Boiling chips or a capillary tube (sealed at one end)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3356373.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/544000
https://www.guidechem.com/dictionary/en/53293-00-8.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/544000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3356373.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/544000
https://www.guidechem.com/dictionary/en/53293-00-8.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=5-hexynoic+acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3356373.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/544000
https://www.guidechem.com/dictionary/en/53293-00-8.html
https://www.chemimpex.com/products/39672
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexynoic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C53293008&Mask=4
https://www.chemimpex.com/products/39672
https://www.sigmaaldrich.com/SG/en/product/aldrich/544000
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexynoic-acid
https://www.chemimpex.com/products/39672
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3356373.htm
https://www.nbinno.com/article/other-organic-chemicals/chemistry-behind-5-hexynoic-acid-properties-synthesis-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3356373.htm
https://www.chembk.com/en/chem/Hex-5-ynoic%20acid
https://www.uobabylon.edu.iq/eprints/publication_10_5750_904.pdf
https://www.benchchem.com/product/b1207188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clamps and stand to secure the apparatus

Procedure:

Sample Preparation: Place a small volume (1-2 mL) of 5-Hexynoic acid into the test tube.

Add a few boiling chips to ensure smooth boiling and prevent bumping.

Apparatus Setup:

Immerse the test tube in a beaker containing a suitable heating fluid (water or silicone oil).

The liquid level in the bath should be above the level of the 5-Hexynoic acid in the test

tube.[10]

Suspend a thermometer in the test tube, ensuring the bulb is positioned just above the

surface of the liquid. This placement allows for the measurement of the vapor temperature

as the liquid boils.

Secure the entire assembly using clamps and a stand.

Heating and Observation:

Gradually heat the water or oil bath with the hot plate.

Monitor the sample for the onset of boiling. As the liquid heats, its vapor pressure

increases.

When the liquid begins to boil, a steady stream of vapor will rise and surround the

thermometer bulb. The temperature reading will increase and then stabilize.

Data Recording:

The boiling point is the constant temperature observed on the thermometer while the liquid

is actively boiling and vapor is condensing on the thermometer bulb.[10]

Record this stable temperature as the observed boiling point. It is crucial to note the

atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.
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Visualizations: Logical and Experimental Workflows
Diagrams are provided below to illustrate the logical relationship in physical property

determination and a typical workflow for a boiling point experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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